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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol distearate, with a CAS number of 109-30-8, is a diester of diethylene glycol
and stearic acid. It finds extensive application in the pharmaceutical, cosmetic, and personal
care industries as an emulsifier, opacifying agent, and pearlescent agent. For formulation
scientists and researchers, a thorough understanding of its physical properties, such as melting
and boiling points, is crucial for process development, stability testing, and quality control. This
technical guide provides an in-depth look at these key parameters, including experimental
protocols for their determination.

Physicochemical Data

The melting and boiling points of diethylene glycol distearate are summarized in the table
below. It is important to note that due to its high molecular weight, the boiling point is a
predicted value at standard atmospheric pressure, as experimental determination is
challenging due to potential decomposition at elevated temperatures.

Property Value Source(s)

Melting Point 54 -55°C [L1[2][3]1[41[5]116]
- ) 666.4 °C (Predicted at 760

Boiling Point [21[3][4]1[5][6]

mmHgQ)
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Experimental Protocols

Accurate determination of the melting and boiling points of a substance like diethylene glycol
distearate is fundamental to its characterization. Standard laboratory procedures for these
measurements are detailed below.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol describes the capillary method, a common and reliable technique for melting point
determination.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
e Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry diethylene glycol distearate is finely powdered
using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end. This
process is repeated until a packed column of 2-3 mm in height is achieved.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.

e Heating and Observation:
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o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

o The sample is observed through the magnifying lens.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a clear liquid is recorded as the end of the melting range.

Boiling Point Determination

Determining the boiling point of a high-molecular-weight compound like diethylene glycol
distearate at atmospheric pressure can lead to decomposition. Therefore, distillation under
reduced pressure (vacuum distillation) is the preferred method to determine its boiling point.
However, in the absence of experimental data, a common alternative for high-boiling liquids is
the Thiele tube method, which can be adapted for small sample sizes.

Apparatus:

Thiele tube

Heat source (e.g., Bunsen burner or heating mantle)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Mineral oil or other suitable heating fluid
Procedure:

o Sample Preparation: A small amount of diethylene glycol distearate is placed in the small
test tube.
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o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed (open end
down) into the liquid sample in the test tube.

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then immersed in the Thiele tube
containing the heating fluid.

e Heating: The side arm of the Thiele tube is gently heated. This design promotes convection
currents, ensuring uniform heating of the sample.

e Observation:

o As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

o Upon reaching the boiling point, the vapor pressure of the liquid will equal the external
pressure, and a rapid and continuous stream of bubbles will emerge from the capillary
tube.

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Logical Workflow Diagram

The following diagram illustrates the logical workflow for the experimental determination of the
melting point of diethylene glycol distearate.
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Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b093244?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13054~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2018:18:06~~Diethylene%20glycol%20distearate~~
https://www.alfa-chemistry.com/diethylene-glycol-distearate-cas-109-30-8-item-36620.htm
https://www.chembk.com/en/chem/DIETHYLENE%20GLYCOL%20STEARATE
https://buyersguidechem.com/chemical_supplier/Diethylene_glycol_distearate
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D22440%20%20SDS%20%20062123.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3232158.htm?N=India
https://www.benchchem.com/product/b093244#diethylene-glycol-distearate-melting-point-and-boiling-point
https://www.benchchem.com/product/b093244#diethylene-glycol-distearate-melting-point-and-boiling-point
https://www.benchchem.com/product/b093244#diethylene-glycol-distearate-melting-point-and-boiling-point
https://www.benchchem.com/product/b093244#diethylene-glycol-distearate-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093244?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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